N-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-(5-methylsulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C15H14N4O3S3/c1-25(21,22)19-5-4-11-13(7-19)24-15(17-11)18-14(20)9-2-3-10-12(6-9)23-8-16-10/h2-3,6,8H,4-5,7H2,1H3,(H,17,18,20)
• InChI Key: LJSKDIDGLFGHQJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC2=C(C1)SC(=N2)NC(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C15H14N4O3S3
• Molecular Weight: 394.5 g/mol
• CAS No.: 1396676-79-1

Description

“N-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzo[d]thiazole-6-carboxamide” is a complex organic compound. It contains several functional groups, including a methylsulfonyl group, a tetrahydrothiazolo group, a pyridin group, a benzo[d]thiazole group, and a carboxamide group.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of novel heterocyclic compounds, including thiazolo[5,4-d]pyrimidines, highlights the versatility of thiazole derivatives for generating biologically active molecules. These compounds serve as precursors for further chemical modifications and investigations into their potential applications (Chattopadhyay et al., 2010).

• Another study reported the synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines using conventional and microwave techniques. These compounds exhibit significant biological activities, underscoring the importance of efficient synthetic methods in drug discovery (Youssef et al., 2012).

Potential Biological Activities

• Research on sulfonamide thiazole derivatives as insecticidal agents against Spodoptera littoralis revealed their potent toxic effects. This study contributes to the development of new agrochemicals to protect crops from pests (Soliman et al., 2020).

• An investigation into antimalarial sulfonamides against COVID-19 employed computational calculations and molecular docking. This approach demonstrates the potential repurposing of antimalarial compounds for treating emerging diseases (Fahim & Ismael, 2021).

• Studies on the cell cycle disruption and apoptotic activity of 3-aminothiazolo[3,2-a]benzimidazole-2-carbonitrile derivatives indicate their promise as anticancer agents, further emphasizing the therapeutic potential of thiazole-based molecules (Sarhan et al., 2010).